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Compound of Interest

Compound Name: LY 303511 hydrochloride

Cat. No.: B2476964 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information on the solubility, handling, and

experimental use of LY 303511 hydrochloride. The following protocols and data are intended

to guide researchers in designing and executing experiments involving this compound.

Product Information
Name: LY 303511 hydrochloride

CAS Number: 854127-90-5

Molecular Formula: C₁₉H₁₈N₂O₂ · 2HCl

Molecular Weight: 379.3 g/mol

Description: LY 303511 hydrochloride is a solid, cell-permeable compound that serves as a

negative control for the PI3K inhibitor LY 294002.[1] While structurally similar to LY 294002, it

does not inhibit PI3K.[2] Instead, it has been shown to inhibit cell proliferation through

pathways involving the mammalian target of rapamycin (mTOR) and casein kinase 2 (CK2).

[3][4]
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LY 303511 hydrochloride is soluble in organic solvents such as Dimethyl Sulfoxide (DMSO)

and ethanol.[4] For optimal results, it is recommended to purge the solvent with an inert gas

before preparing solutions.[4]

Solvent Concentration (Molar)
Concentration
(Mass/Volume)

DMSO ~100 mM[1][4]
20 mg/mL[5], 25 mg/mL[6],

100 mg/mL[7]

Ethanol ~100 mM[4] 1 mg/mL[5]

Biological Activity and Signaling Pathways
LY 303511 hydrochloride exerts its biological effects through multiple pathways, independent

of PI3K inhibition. It is known to inhibit the mTOR pathway, which is a key regulator of cell

growth and proliferation.[3] Specifically, it has been shown to inhibit the mTOR-dependent

phosphorylation of S6K.[3][4] Additionally, LY 303511 has been found to inhibit the activity of

casein kinase 2 (CK2), a regulator of cell cycle progression.[3] Another reported mechanism of

action is the induction of intracellular hydrogen peroxide (H₂O₂) production, which can sensitize

tumor cells to apoptosis.[8][9]
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Caption: Signaling pathway of LY 303511 hydrochloride.

Experimental Protocols
Preparation of Stock Solutions
Materials:

LY 303511 hydrochloride (solid)

Anhydrous Dimethyl Sulfoxide (DMSO) or Ethanol

Inert gas (e.g., nitrogen or argon)

Sterile microcentrifuge tubes or vials

Protocol:

Equilibrate the LY 303511 hydrochloride vial to room temperature before opening.
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Weigh the desired amount of LY 303511 hydrochloride in a sterile tube.

Purge the solvent (DMSO or ethanol) with an inert gas for several minutes to remove

dissolved oxygen.

Add the appropriate volume of the purged solvent to the solid to achieve the desired stock

concentration (e.g., 10 mM or 100 mM).

Vortex or sonicate briefly to ensure complete dissolution.

Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

Store the stock solutions at -20°C for short-term storage (up to 1 month) or -80°C for long-

term storage (up to 6 months).[2]

Preparation of Working Solutions for In Vitro Cell-Based
Assays
Materials:

LY 303511 hydrochloride stock solution (e.g., 10 mM in DMSO)

Appropriate cell culture medium

Protocol:

Thaw the stock solution at room temperature.

Dilute the stock solution to the final desired working concentration directly in the cell culture

medium.

Ensure the final concentration of the solvent (e.g., DMSO) in the culture medium is low

(typically ≤ 0.1%) to avoid solvent-induced cytotoxicity.

Add the working solution to the cells and proceed with the experiment.
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Preparation of Working Solutions for In Vivo Animal
Studies
This protocol is adapted from a method for preparing a similar compound for intraperitoneal

administration.

Materials:

LY 303511 hydrochloride stock solution (e.g., 25 mg/mL in DMSO)

PEG300

Tween-80

Saline (0.9% NaCl)

Protocol:

To prepare a 1 mL working solution, start with 100 µL of a 25 mg/mL DMSO stock solution.

Add 400 µL of PEG300 to the DMSO solution and mix thoroughly.

Add 50 µL of Tween-80 and mix until the solution is homogeneous.

Add 450 µL of saline to bring the final volume to 1 mL.

If precipitation or phase separation occurs, gentle heating and/or sonication can be used to

aid dissolution.

It is recommended to prepare this working solution fresh on the day of use.
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Caption: General experimental workflow for LY 303511 hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. rndsystems.com [rndsystems.com]

2. medchemexpress.com [medchemexpress.com]

3. LY303511 (2-piperazinyl-8-phenyl-4H-1-benzopyran-4-one) acts via phosphatidylinositol
3-kinase-independent pathways to inhibit cell proliferation via mammalian target of
rapamycin (mTOR)- and non-mTOR-dependent mechanisms - PubMed
[pubmed.ncbi.nlm.nih.gov]

4. cdn.caymanchem.com [cdn.caymanchem.com]

5. caymanchem.com [caymanchem.com]

6. LY303511 hydrochloride | 2070014-90-1 | MOLNOVA [molnova.com]

7. LY 303511 [sigmaaldrich.com]

8. aacrjournals.org [aacrjournals.org]

9. LY294002 and LY303511 sensitize tumor cells to drug-induced apoptosis via intracellular
hydrogen peroxide production independent of the phosphoinositide 3-kinase-Akt pathway -
PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Application Notes and Protocols: LY 303511
Hydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2476964#ly-303511-hydrochloride-solubility-in-dmso-
and-ethanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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